Cas no 1262019-24-8 (5-Hydroxy-2-methylcinnamic acid)
5-Hydroxy-2-methylcinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-2-methylcinnamic acid
-
- Inchi: 1S/C10H10O3/c1-7-2-4-9(11)6-8(7)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
- InChI Key: JXLASDHHRZXNKR-HWKANZROSA-N
- SMILES: OC1C=CC(C)=C(/C=C/C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5
5-Hydroxy-2-methylcinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016289-250mg |
5-Hydroxy-2-methylcinnamic acid |
1262019-24-8 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015016289-500mg |
5-Hydroxy-2-methylcinnamic acid |
1262019-24-8 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015016289-1g |
5-Hydroxy-2-methylcinnamic acid |
1262019-24-8 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
5-Hydroxy-2-methylcinnamic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 5-Hydroxy-2-methylcinnamic acid
5-Hydroxy-2-methylcinnamic acid (CAS No. 1262019-24-8): A Comprehensive Overview in Modern Chemical Biology and Medicine
5-Hydroxy-2-methylcinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1262019-24-8, is a naturally occurring phenolic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, belonging to the cinnamic acid family, exhibits a unique structural framework characterized by a hydroxyl group at the fifth position and a methyl group at the second position of the phenyl ring. Such structural features contribute to its diverse biological activities, making it a subject of extensive interest for potential therapeutic applications.
The 5-Hydroxy-2-methylcinnamic acid molecule is derived from various botanical sources, including certain species of plants in the Rosaceae family. Its biosynthesis typically involves the shikimate pathway, a metabolic route common to many aromatic compounds. The presence of both hydroxyl and methyl substituents enhances its reactivity, allowing it to participate in various enzymatic and non-enzymatic reactions within biological systems. This reactivity has been exploited in both natural product chemistry and synthetic biology for developing novel derivatives with enhanced pharmacological properties.
Recent advancements in chemical biology have highlighted the multifaceted roles of 5-Hydroxy-2-methylcinnamic acid in modulating cellular processes. Studies have demonstrated its potential as an antioxidant, owing to its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. This property is particularly relevant in the context of aging and age-related diseases, where oxidative damage plays a pivotal role. Moreover, preliminary research suggests that 5-Hydroxy-2-methylcinnamic acid may influence signaling pathways associated with inflammation and apoptosis, positioning it as a candidate for developing anti-inflammatory and anti-cancer agents.
In the realm of drug discovery, the structural motif of 5-Hydroxy-2-methylcinnamic acid has inspired the design of novel small-molecule inhibitors targeting specific enzymes implicated in various diseases. For instance, derivatives of this compound have been investigated for their inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in pain and inflammation. Additionally, its interaction with polyphenol receptors has been explored, suggesting potential applications in neuroprotective therapies aimed at mitigating neurodegenerative conditions such as Alzheimer's disease.
The pharmacokinetic profile of 5-Hydroxy-2-methylcinnamic acid is another area of active investigation. Research indicates that this compound exhibits moderate solubility in both water and lipids, facilitating its absorption across biological membranes. However, its metabolic stability remains a challenge, necessitating strategies to enhance its bioavailability while minimizing degradation by metabolic enzymes. Advances in prodrug design and formulation techniques are being leveraged to address these issues, ensuring that therapeutic doses can be delivered effectively to target tissues.
Emerging evidence also points to the role of 5-Hydroxy-2-methylcinnamic acid in modulating gut microbiota composition. Studies have shown that this compound can influence microbial communities within the gut, potentially leading to improvements in digestive health and immune function. The gut-brain axis, a bidirectional communication network between the gastrointestinal tract and the central nervous system, may also be affected by 5-Hydroxy-2-methylcinnamic acid, raising possibilities for therapeutic interventions in conditions like depression and anxiety disorders.
The synthesis of 5-Hydroxy-2-methylcinnamic acid has been optimized through various chemical methodologies to ensure high yield and purity for research applications. Traditional approaches include fermentation using microbial strains capable of producing cinnamic acid derivatives followed by chemical modification. More recently, biocatalytic methods employing engineered enzymes have been employed to achieve selective functionalization at specific positions on the phenyl ring. Such innovations not only improve production efficiency but also align with green chemistry principles by reducing waste generation and energy consumption.
Future directions in the study of 5-Hydroxy-2-methylcinnamic acid are likely to focus on elucidating its mechanisms of action at a molecular level. High-throughput screening technologies combined with computational modeling will aid in identifying novel targets for therapeutic intervention. Additionally, clinical trials are being planned to evaluate the safety and efficacy of 5-Hydroxy-2-methylcinnamic acid or its derivatives in human populations suffering from chronic diseases characterized by inflammation or oxidative stress.
The integration of traditional knowledge with modern scientific techniques has further enhanced our understanding of 5-Hydroxy-2-methylcinnamic acid's potential benefits. Ethnobotanical studies have long recognized the medicinal properties of plants rich in cinnamic acid derivatives, while contemporary research provides a molecular basis for these traditional uses. This synergy between ancient wisdom and cutting-edge science underscores the importance of interdisciplinary approaches in advancing our knowledge base.
In conclusion,5-Hydroxy-2-methylcinnamic acid (CAS No. 1262019-24-8) represents a promising natural product with diverse biological activities relevant to modern medicine. Its structural features enable participation in multiple biochemical pathways, making it a versatile scaffold for drug development. As research continues to uncover new therapeutic applications,5-Hydroxy-2-methylcinnamic acid is poised to play an increasingly significant role in addressing global health challenges through innovative chemical biology solutions.
1262019-24-8 (5-Hydroxy-2-methylcinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)